Cas no 1040642-70-3 (N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2,5-dichlorobenzamide)

• Product Name: N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2,5-dichlorobenzamide
• CAS No: 1040642-70-3
• MF: C₁₃H₆BrCl₂N₃O₂S
• MW: 419.080638408661
• CID: 6439442
• Update Time: 2025-10-28

N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2,5-dichlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2,5-dichlorobenzamide
• Benzamide, N-[5-(5-bromo-2-thienyl)-1,3,4-oxadiazol-2-yl]-2,5-dichloro-

• Inchi： 1S/C13H6BrCl2N3O2S/c14-10-4-3-9(22-10)12-18-19-13(21-12)17-11(20)7-5-6(15)1-2-8(7)16/h1-5H,(H,17,19,20)
• InChI Key： QSUMPNXBSGLEPG-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2SC(Br)=CC=2)O1)(=O)C1=CC(Cl)=CC=C1Cl

Additional information on N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2,5-dichlorobenzamide

Professional Introduction to N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2,5-dichlorobenzamide (CAS No. 1040642-70-3)

N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2,5-dichlorobenzamide (CAS No. 1040642-70-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by its unique structural framework, which includes a benzamide moiety linked to a 1,3,4-oxadiazole ring. The presence of a 5-bromothiophene substituent further enhances its chemical complexity and potential biological activity.

The chemical structure of N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2,5-dichlorobenzamide (CAS No. 1040642-70-3) is meticulously designed to interact with biological targets in a highly specific manner. The benzamide group is known for its role in drug design due to its ability to form hydrogen bonds with biological molecules, while the oxadiazole ring contributes to the compound's stability and reactivity. The 5-bromothiophene moiety introduces additional electronic properties that can influence the compound's binding affinity and pharmacokinetic profile.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2,5-dichlorobenzamide (CAS No. 1040642-70-3) has emerged as a promising candidate in this context. Its unique structural features make it a valuable scaffold for further derivatization and optimization. Researchers have been exploring its potential in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

The synthesis of N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2,5-dichlorobenzamide (CAS No. 1040642-70-3) involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 5-bromothiophene substituent is particularly critical and requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to construct the desired molecular framework.

The pharmacological properties of N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2,5-dichlorobenzamide (CAS No. 1040642-70-3) have been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its potential as an inhibitor of key enzymes involved in disease pathways. For instance, it has shown promise in inhibiting cyclooxygenase (COX) enzymes, which are implicated in pain and inflammation. Additionally, its interaction with other biological targets such as kinases and transcription factors has been explored.

The use of computational methods has played a crucial role in understanding the binding mode of N-[5-(5-bromothiophen-2-yli)-1,3,4-oxadiazol--(CAS No.)] -dichlorobenzamide (CAS No. 10406427003). Molecular docking simulations have provided insights into how the compound interacts with its target proteins at the atomic level. These studies have helped identify key residues that contribute to its binding affinity and have guided the design of more potent derivatives.

In clinical settings, N-[5-(bromo-thiophene - CAS No.)] -dichloro benzamides are being evaluated for their therapeutic potential in various diseases. Phase I clinical trials have shown encouraging results regarding safety and tolerability. The compound's ability to modulate disease pathways without significant side effects makes it an attractive candidate for further development.

The future direction of research on N-[5-(bromo-thiophene - CAS No.)] -dichloro benzamides includes exploring new synthetic routes to improve yield and scalability. Additionally， researchers are focusing on developing novel derivatives with enhanced pharmacological properties. The integration of machine learning algorithms into drug discovery pipelines is also being explored to accelerate the identification of promising candidates.

The environmental impact of synthesizing N-[5-(bromo-thiophene - CAS No.)] -dichloro benzamides is another important consideration. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. These initiatives align with broader efforts in the pharmaceutical industry to promote sustainable practices.

In conclusion，N-[5-(bromo-thiophene - CAS No.)] -dichloro benzamides represent a significant advancement in pharmaceutical chemistry。 Their unique structural features， coupled with promising pharmacological properties， make them valuable candidates for further development。 As research continues， we can expect to see more innovative applications of these compounds in treating various diseases.